Cas no 2091778-39-9 (4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 2091778-39-9
• MF: C₈H₅IN₄O₂
• MW: 316.055372953415
• MDL: MFCD30730425
• CID: 4637005
• PubChem ID: 126838260
• Update Time: 2025-10-18

4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-iodo-2-(1H-tetrazol-1-yl)-
• 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• MDL： MFCD30730425
• Inchi： 1S/C8H5IN4O2/c9-5-1-2-6(8(14)15)7(3-5)13-4-10-11-12-13/h1-4H,(H,14,15)
• InChI Key： LFFNGILWJMASGU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(I)C=C1N1C=NN=N1

Additional information on 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

4-Iodo-2-(1H-1,2,3,4-Tetrazol-1-yl)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2091778-39-9, commonly referred to as 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an iodo group at the para position and a tetrazole ring at the ortho position on a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid as a promising candidate in drug discovery. The tetrazole moiety is known for its ability to act as a bioisostere of carboxylic acids, making it an attractive component in the design of bioactive molecules. Additionally, the presence of the iodo group enhances the compound's ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in synthesizing complex molecules with high precision and efficiency.

One of the most notable applications of this compound is in the development of targeted drug delivery systems. Researchers have explored its use as a linker in antibody-drug conjugates (ADCs), where it facilitates the covalent attachment of cytotoxic agents to monoclonal antibodies. This approach has shown promise in improving the selectivity and efficacy of anticancer therapies. Furthermore, the tetrazole group has been implicated in enhancing the pharmacokinetic properties of drugs by modulating their solubility and permeability.

The synthesis of 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid involves a multi-step process that typically begins with the preparation of 4-bromo-benzoic acid. This intermediate undergoes a series of transformations, including nucleophilic substitution and cyclization reactions, to introduce the tetrazole ring. The final step involves iodination at the para position using an appropriate iodinating agent. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of biological activity, 4-iodo-2-(1H-1,2,3,4-tetrazol-1-yli benzoic acid has demonstrated potent inhibitory effects against several enzymes associated with inflammatory diseases. For instance, studies have shown that it can inhibit cyclooxygenase (COX)-2 activity at low concentrations, suggesting its potential as an anti-inflammatory agent. Moreover, its ability to modulate ion channels has led to investigations into its role in treating neurological disorders such as epilepsy and chronic pain.

The structural versatility of this compound also makes it an ideal candidate for exploring new chemical space in combinatorial chemistry libraries. By varying substituents on the benzoic acid ring or modifying the tetrazole group, researchers can generate a wide array of derivatives with diverse biological profiles. This approach has been instrumental in identifying novel leads for treating conditions such as cancer and neurodegenerative diseases.

From a materials science perspective, 4-Iodo derivatives have been explored for their potential in organic electronics. The tetrazole group contributes to enhanced electron transport properties while maintaining stability under ambient conditions. This makes them suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in this area have focused on optimizing device performance by fine-tuning molecular architecture.

In conclusion, 4-Iodo - 2 - ( 1 H - 1 , 2 , 3 , 4 - tetrazol - 1 - yl ) benzoic acid stands out as a versatile building block with immense potential across multiple disciplines. Its unique combination of functional groups enables it to serve as both a synthetic intermediate and a bioactive molecule. As research continues to uncover new applications for this compound,the future looks bright for its role in advancing both therapeutic development and materials innovation.